N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-3-phenylmorpholine-4-carboxamide

• IUPAC Name: N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-3-phenylmorpholine-4-carboxamide
• InChI: InChI=1S/C16H17F3N4O2/c1-22-9-12(14(21-22)16(17,18)19)20-15(24)23-7-8-25-10-13(23)11-5-3-2-4-6-11/h2-6,9,13H,7-8,10H2,1H3,(H,20,24)
• InChI Key: SBNZIIHWDWGPPO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(F)(F)F)NC(=O)N2CCOCC2C3=CC=CC=C3
• Molecular Formula: C16H17F3N4O2
• Molecular Weight: 354.33 g/mol

Description

N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-3-phenylmorpholine-4-carboxamide is a synthetic compound characterized by the presence of a trifluoromethyl group attached to a pyrazole ring, a phenyl group, and a morpholine carboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-3-phenylmorpholine-4-carboxamide typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone or β-keto ester under acidic or basic conditions.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced via radical trifluoromethylation using reagents such as trifluoromethyl iodide (CF3I) and a radical initiator.

Coupling with Morpholine: The pyrazole derivative is then coupled with morpholine-4-carboxylic acid using a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base such as DIPEA (N,N-diisopropylethylamine).

Industrial Production Methods

Industrial production of this compound may involve scalable approaches such as continuous flow synthesis for the pyrazole ring formation and automated coupling reactions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-3-phenylmorpholine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The trifluoromethyl group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or neutral medium.

Reduction: LiAlH4 in dry ether or NaBH4 in methanol.

Substitution: Nucleophiles in the presence of a base like NaOH or KOH.

Major Products

Oxidation: Corresponding carboxylic acids or ketones.

Reduction: Corresponding alcohols or amines.

Substitution: Substituted pyrazole derivatives.

Scientific Research Applications

N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-3-phenylmorpholine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its antifungal, antiviral, and anticancer properties.

Industry: Utilized in the development of new materials with unique properties due to the presence of the trifluoromethyl group.

Mechanism of Action

The mechanism of action of N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-3-phenylmorpholine-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets. The pyrazole ring can form hydrogen bonds and π-π interactions with amino acid residues in the active site of enzymes, leading to inhibition or modulation of their activity .

Comparison with Similar Compounds

Similar Compounds

1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid: Used in the synthesis of various pyrazole derivatives.

3-(trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide: Known for its antifungal activity.

N-(1,3-dimethylpyrazol-4-yl)sulfonyl-6-[3-(3,3,3-trifluoro-2,2-dimethylpropoxy)pyrazol-1-yl]-2-[(4S)-2,2,4-trimethylpyrrolidin-1-yl]pyridine-3-carboxamide: An FDA-approved drug with similar structural features.

Uniqueness

N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-3-phenylmorpholine-4-carboxamide is unique due to the combination of the trifluoromethyl group, pyrazole ring, and morpholine carboxamide moiety, which imparts distinct physicochemical properties and biological activities .